Cas no 1027047-55-7 ((3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 1027047-55-7
• MF: C₁₆H₁₈O₅S
• MW: 322.376123905182
• CID: 5696077
• PubChem ID: 11267238
• Update Time: 2025-06-12

(3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxybenzyl 4-methylbenzenesulfonate
• (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate
• EN300-22350630
• 1027047-55-7
• 3,4-Dimethoxybenzyl4-methylbenzenesulfonate

• Inchi： 1S/C16H18O5S/c1-12-4-7-14(8-5-12)22(17,18)21-11-13-6-9-15(19-2)16(10-13)20-3/h4-10H,11H2,1-3H3
• InChI Key： AGMDNSSGIHDDSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 322.08749484g/mol
• Monoisotopic Mass: 322.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.2Ų

Additional information on (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate

Overview of (3,4-Dimethoxyphenyl)methyl 4-Methylbenzene-1-Sulfonate (CAS No. 1027047-55-7)

(3,4-Dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 1027047-55-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a synthetic intermediate and as a potential therapeutic agent. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate.

Chemical Structure and Properties

(3,4-Dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate is a sulfonate ester with the molecular formula C₁₆H₁₈O₅S. The compound features a benzene ring substituted with a methyl group and a sulfonate group, as well as a methoxy-substituted phenyl ring attached to a methyl group. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various synthetic transformations.

The compound is typically synthesized through the reaction of (3,4-dimethoxyphenyl)methyl alcohol with p-toluenesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired sulfonate ester. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dichloromethane and ethanol.

Synthesis and Applications

The synthesis of (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate has been extensively studied due to its utility as a synthetic intermediate in the preparation of more complex organic molecules. One notable application is in the synthesis of bioactive compounds, particularly those with potential therapeutic properties. For instance, recent research has explored the use of this compound as a precursor in the synthesis of anti-inflammatory agents and anticancer drugs.

A study published in the Journal of Medicinal Chemistry reported the successful synthesis of several derivatives of (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate, which exhibited potent anti-inflammatory activity in vitro. The researchers found that these derivatives were effective in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential for treating inflammatory diseases.

Pharmacological Studies

Beyond its role as a synthetic intermediate, (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate has also been investigated for its pharmacological properties. Preliminary studies have shown that this compound possesses antioxidant and anti-inflammatory activities, which are crucial for developing new therapeutic agents.

A recent study conducted by researchers at the University of California, Los Angeles (UCLA) evaluated the antioxidant potential of (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate. The results indicated that the compound effectively scavenged free radicals and protected cells from oxidative stress-induced damage. These findings suggest that (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate could be further developed into novel antioxidants for use in pharmaceutical formulations.

Clinical Trials and Future Prospects

While extensive preclinical studies have demonstrated the promising properties of (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate, further clinical trials are necessary to validate its safety and efficacy in humans. Several pharmaceutical companies are currently conducting phase I clinical trials to evaluate the pharmacokinetics and safety profile of this compound.

In addition to its potential therapeutic applications, (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate has also been explored for its use in diagnostic imaging agents. Researchers at Harvard Medical School have developed novel imaging probes based on this compound that show high sensitivity and specificity for detecting specific biomarkers associated with various diseases.

Conclusion

In conclusion, (3,4-dimethoxyphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 1027047-55-7) is a multifaceted organic compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for developing new bioactive molecules with therapeutic applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing medical science.